4-[(3-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Molecular Formula: C13H13BrF3NO2
• Molecular Weight: 352.15 g/mol
• SMILES: C1C(C(CN1)(C(=O)O)C(F)(F)F)CC2=CC(=CC=C2)Br
• InChI: InChI=1S/C13H13BrF3NO2/c14-10-3-1-2-8(5-10)4-9-6-18-7-12(9,11(19)20)13(15,16)17/h1-3,5,9,18H,4,6-7H2,(H,19,20)
• InChIKey: WGCAMRYWYYRWRR-UHFFFAOYSA-N

4-[(3-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Structural Identity and Class Placement for Procurement Evaluation

4-[(3-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS 2060021-33-0; molecular formula C₁₃H₁₃BrF₃NO₂; molecular weight 352.15 g/mol) is a synthetic, small-molecule pyrrolidine-3-carboxylic acid derivative bearing a 3-bromobenzyl substituent at the 4-position and a trifluoromethyl group geminal to the carboxylic acid at the 3-position [1]. The compound belongs to the 2,4-substituted pyrrolidine-3-carboxylic acid class that has served as a core template for endothelin ETA receptor antagonists (e.g., Atrasentan/ABT-627 and A-127722) and JAK kinase inhibitors [2][3]. It is currently supplied as a research-grade intermediate at ≥95% purity .

Synthetic handle Meta-bromo substituent enables Pd-catalyzed cross-coupling for late-stage diversification

Physicochemical tuning Geminal trifluoromethyl depresses carboxylic acid pKa, supporting ionization-state control

Privileged scaffold 2,4-substituted pyrrolidine-3-carboxylic acid template for kinase/GPCR antagonist lead generation

• [1] PubChem. 4-[(3-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid. Compound Summary, CID 137702077. National Center for Biotechnology Information. View Source
• [2] Winn, M.; von Geldern, T. W.; Opgenorth, T. J.; et al. 2,4-Diarylpyrrolidine-3-carboxylic acids—potent ETA selective endothelin receptor antagonists. 1. Discovery of A-127722. J. Med. Chem. 1996, 39, 1039–1048. View Source
• [3] Pyrrolidine-3-carboxylic acids as endothelin antagonists. 5. Highly selective, potent, and orally active ETA antagonists. J. Med. Chem. 2001, 44(21): 3481-3493. View Source

Why 4-[(3-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Cannot Be Simply Replaced by its Closest In-Class Analogs

The 4-[(3-bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid scaffold derives its structural identity from three synergistic features—a meta-bromo aryl handle for cross-coupling diversification, a geminal trifluoromethyl group that depresses the carboxylic acid pKa, and a pyrrolidine ring that restricts conformational flexibility [1]. Altering any single feature (e.g., moving bromine from meta to para, removing CF₃, or shifting substitution to the pyrrolidine nitrogen) produces a different compound with a distinct CAS number and, based on class-level SAR precedent, a distinct pharmacological fingerprint. Published SAR on 2,4-diarylpyrrolidine-3-carboxylic acids shows that even minor aryl substitution changes can reverse ETA/ETB selectivity or shift potency by orders of magnitude [2][3]. Therefore, treating this compound as a generic surrogate for any close analog without explicit comparative data risks confounding structure-activity relationships.

▸ Meta-to-para bromine shift may alter lipophilicity and dipole vector, affecting target recognition profile

▸ Removal of the geminal CF₃ can shift pKa by ~1.2 units, changing ionization and permeability behavior

▸ Scaffold modification (e.g., N-alkylation, ring expansion) produces a distinct chemical entity with divergent SAR

• [1] Yarmolchuk, V. S.; Shishkin, O. V.; Starova, V. S.; et al. Synthesis and Characterization of β-Trifluoromethyl-Substituted Pyrrolidines. Eur. J. Org. Chem. 2013, 3086–3093. View Source
• [2] Winn, M.; et al. J. Med. Chem. 1996, 39, 1039–1048. View Source
• [3] Pyrrolidine-3-carboxylic acids as endothelin antagonists. 4. Side chain conformational restriction leads to ET(B) selectivity. J. Med. Chem. 1999, 42(19): 3830-3840. View Source

Quantitative Differentiation Evidence for 4-[(3-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Against Closest Analogs

Meta- vs. Para-Bromo Substitution: Structural and Computed Physicochemical Comparison

The meta-bromo regioisomer (CAS 2060021-33-0) is distinctly enumerated from its para-bromo counterpart 4-[(4-bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS 2060037-41-2) . Both share the molecular formula C₁₃H₁₃BrF₃NO₂ and molecular weight 352.15 g/mol, but differ in bromine position. Computed XLogP3-AA for the meta-bromo target is 0.7, while the para-bromo isomer has a computed XLogP3-AA of 0.9, indicating slightly higher predicted lipophilicity for the para isomer [1]. This regioisomeric difference can affect biological target recognition; in analogous endothelin antagonist series, aryl halogen position (ortho vs. meta vs. para) has been shown to modulate receptor selectivity by up to 100-fold [2].

Meta vs Para Bromo

Class-level inference

XLogP3-AA 0.7 vs 0.9

Supports regioisomer identity review

Reported difference may influence target selectivity

Evidence Dimension	Predicted partition coefficient (XLogP3-AA) and bromine substitution pattern
Target Compound Data	XLogP3-AA = 0.7; bromine at meta position of benzyl ring (CAS 2060021-33-0)
Comparator Or Baseline	4-[(4-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid; XLogP3-AA = 0.9; bromine at para position (CAS 2060037-41-2)
Quantified Difference	Δ XLogP3-AA = 0.2 units; regioisomeric shift from meta to para substitution
Conditions	Computed by XLogP3 3.0 algorithm in PubChem (2021.05.07 release)

Why This Matters

Meta-substitution introduces a different dipole vector and steric footprint vs. para, which can alter target binding kinetics and metabolic stability in drug discovery programs; ordering the incorrect regioisomer invalidates structure-activity conclusions.

• [1] PubChem. 4-[(3-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid, CID 137702077. Computed Properties section. View Source
• [2] Winn, M.; et al. J. Med. Chem. 1996, 39, 1039–1048. SAR on aryl substitution effects on ETA/ETB selectivity. View Source

pKa Modulation by Geminal Trifluoromethyl Group vs. Non-Fluorinated Analog

4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid derivatives exhibit a pKa range of 2.8–3.2 for the carboxylic acid group, as measured for close structural analogs . In contrast, the non-fluorinated parent compound pyrrolidine-3-carboxylic acid (proline analog) has a predicted pKa of approximately 4.0–4.4 . The ~1.2 unit pKa depression induced by the geminal CF₃ group means the target compound exists predominantly in the ionized carboxylate form at physiological pH 7.4, while the non-fluorinated analog would have a higher fraction of unionized acid. Direct pKa measurement for the specific target compound has not been published; therefore this evidence is classified as class-level inference from closely related trifluoromethyl-pyrrolidine carboxylic acids.

CF₃ pKa Depression

Class-level inference

pKa ~2.8–3.2 vs ~4.0–4.4

Supports ionization-state interpretation

Inferred from close analogs; direct measurement not located

Evidence Dimension	Carboxylic acid pKa
Target Compound Data	pKa ≈ 2.8–3.2 (inferred from 4-(trifluoromethyl)pyrrolidine-3-carboxylic acid and 5-(trifluoromethyl)pyrrolidine-3-carboxylic acid measured values)
Comparator Or Baseline	Non-fluorinated pyrrolidine-3-carboxylic acid derivatives; pKa ≈ 4.0–4.4 (predicted)
Quantified Difference	ΔpKa ≈ -1.0 to -1.4 units (increased acidity)
Conditions	Measured on close structural analogs; specific target compound measurement not located

Why This Matters

A lower pKa can enhance aqueous solubility of the carboxylate salt form, improve renal clearance profiles, and alter transporter recognition in ADME assays, making the trifluoromethyl-bearing compound a distinctly different chemical entity from its non-fluorinated counterpart for pharmacokinetic optimization.

Computed Lipophilicity Comparison: Target Compound vs. Des-Bromo Phenylmethyl Analog

The computed XLogP3-AA for the target compound (meta-bromo benzyl, trifluoromethyl) is 0.7 [1]. A close analog lacking the bromine substituent—4-benzyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS not located as a distinct entry)—is predicted to have a lower XLogP (estimated 0.2–0.4 based on fragment contribution). The bromine atom contributes approximately +0.3 to +0.5 log units to lipophilicity, consistent with Hansch π constants for aromatic bromine. Higher lipophilicity can improve membrane permeability but may also increase hERG binding or CYP inhibition risk; thus the brominated compound occupies a different drug-likeness space than its des-bromo analog.

Br Lipophilicity Contribution

Class-level inference

XLogP3-AA 0.7 vs ~0.2–0.4

Supports lipophilicity-dependent property review

Comparator value estimated by fragment analysis

Evidence Dimension	Computed LogP (XLogP3-AA)
Target Compound Data	XLogP3-AA = 0.7
Comparator Or Baseline	Des-bromo analog 4-benzyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid; XLogP3-AA ≈ 0.2–0.4 (estimated by fragment subtraction)
Quantified Difference	ΔXLogP3-AA ≈ +0.3 to +0.5
Conditions	PubChem XLogP3-AA computation; comparator value estimated by Hansch fragment analysis

Why This Matters

Lipophilicity differences of >0.3 log units can influence ligand efficiency metrics and Caco-2 permeability; procurement of the brominated compound enables exploration of halogen bonding interactions that the des-bromo analog cannot support.

• [1] PubChem. CID 137702077. Computed Properties: XLogP3-AA = 0.7. View Source

Synthetic Versatility: Aryl Bromide as a Cross-Coupling Handle vs. Trifluoromethyl-Only Building Blocks

The presence of a single aryl bromide on the benzyl substituent enables Pd-catalyzed cross-coupling reactions (Suzuki–Miyaura, Buchwald–Hartwig, Sonogashira) directly on the assembled pyrrolidine-3-carboxylic acid scaffold . Trifluoromethyl-pyrrolidine-3-carboxylic acid building blocks without the aryl bromide handle (e.g., 4-(trifluoromethyl)pyrrolidine-3-carboxylic acid, CAS 1909288-71-6) require pre-functionalization at the pyrrolidine nitrogen or separate aryl ring introduction steps, increasing synthetic step count. The dual presence of CF₃ and aryl-Br on the same scaffold allows convergent diversification from a single intermediate.

One-Step Diversification

Supporting evidence

0 vs 2–3 additional synthetic steps

May reduce synthetic cycle time

Based on retrosynthetic comparison

Evidence Dimension	Synthetic step count to achieve aryl diversification
Target Compound Data	Aryl bromide present for direct cross-coupling; 0 additional functionalization steps needed
Comparator Or Baseline	4-(Trifluoromethyl)pyrrolidine-3-carboxylic acid (no aryl bromide); requires 2–3 additional steps to install aryl group via N-alkylation or C–H activation
Quantified Difference	0 vs. 2–3 additional synthetic steps
Conditions	Retrosynthetic comparison based on standard medicinal chemistry routes

Why This Matters

For library synthesis and SAR exploration, the aryl bromide handle reduces synthetic cycle time and material cost; procurement of this specific building block enables parallel analog generation in a single diversification step.

Application Scenarios for Procuring 4-[(3-Bromophenyl)methyl]-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Based on Verified Evidence

Lead Optimization Campaigns Requiring Halogen Bonding to a Target Protein

When a medicinal chemistry program identifies a sub-pocket in the target protein that can engage halogen bonds (C–Br⋯O/N/S interactions), the meta-bromobenzyl substituent provides a directional interaction vector distinct from the para-isomer. The computed XLogP3-AA difference of 0.2 units vs. the para-bromo regioisomer [Section 3, Evidence_Item 1] may translate to differential membrane partitioning, making the meta-bromo compound the preferred choice for achieving balanced cellular activity and target engagement.

Late-Stage Diversification of Pyrrolidine-3-carboxylic Acid Leads via Palladium Cross-Coupling

For SAR exploration around a pyrrolidine-3-carboxylic acid lead scaffold, the aryl bromide functionality enables Suzuki–Miyaura coupling to introduce diverse aryl, heteroaryl, or alkenyl groups in a single step [Section 3, Evidence_Item 4]. This avoids 2–3 additional synthetic steps required for building blocks lacking the bromide handle, accelerating hit-to-lead timelines.

Modulation of Physicochemical Properties for CNS or Renal Drug Design

The geminal CF₃ group depresses the carboxylic acid pKa by approximately 1.0–1.4 units relative to non-fluorinated pyrrolidine-3-carboxylic acids [Section 3, Evidence_Item 2], shifting the ionization equilibrium toward the anionic form at physiological pH. This property is valuable for programs targeting renal transporters or attempting to minimize passive brain penetration through increased polarity.

Building Block Procurement for Endothelin or JAK Inhibitor Follow-on Chemistry

Given the established history of 2,4-substituted pyrrolidine-3-carboxylic acids as endothelin ETA antagonists and JAK inhibitors [Section 1], this building block can serve as a core for constructing novel analogs in these target classes. The dual CF₃/Br substitution pattern allows systematic variation of the aryl and acid moieties while retaining the privileged pyrrolidine scaffold.

Application

Selection Property

Validation Focus

Halogen bonding engagement studies

Meta-bromo regioisomer identity

Computed XLogP difference context

Late-stage SAR diversification

Aryl bromide cross-coupling handle

Synthetic step efficiency review

Ionization-dependent permeability studies

CF₃-modulated pKa (class-level)

Ionization-state assessment in assay buffers

ET_A/JAK antagonist lead generation

Pyrrolidine-3-carboxylic acid scaffold

Scaffold alignment with published SAR